Cas no 1368897-12-4 (1-butyl-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 1368897-12-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5981905
• PubChem ID: 80503590
• Update Time: 2025-06-11

1-butyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid
• AKOS019068040
• 1368897-12-4
• EN300-1116177

• Inchi： 1S/C12H14N2O2/c1-2-3-6-14-8-13-10-5-4-9(12(15)16)7-11(10)14/h4-5,7-8H,2-3,6H2,1H3,(H,15,16)
• InChI Key： BSLCLXKFPKEVBB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C=N2)CCCC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid

Introduction to 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 1368897-12-4)

1-butyl-1H-1,3-benzodiazole-6-carboxylic acid, with the chemical formula C₁₁H₁₃N₂O₂, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic carboxylic acid derivative belongs to the benzodiazole class, a well-known scaffold in drug development due to its structural versatility and biological activity. The presence of a butyl group at the 1-position and a carboxylic acid moiety at the 6-position introduces unique pharmacophoric features that make this compound a valuable candidate for further investigation.

The compound’s molecular structure is characterized by a benzodiazole core, which is a bicyclic aromatic system consisting of a benzene ring fused to a diazepine ring. The benzodiazole scaffold is renowned for its role in central nervous system (CNS) modulation, with many derivatives exhibiting anxiolytic, sedative, and muscle relaxant properties. However, modifications to the core structure, such as the introduction of substituents at specific positions, can significantly alter its pharmacological profile.

In recent years, there has been growing interest in exploring novel benzodiazole derivatives as potential therapeutic agents. The butyl substitution at the 1-position of 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid is particularly noteworthy, as it can influence both the solubility and binding affinity of the compound. This modification may enhance its bioavailability while maintaining or even improving its target interactions.

The carboxylic acid group at the 6-position provides an additional pharmacophoric element that can participate in hydrogen bonding interactions with biological targets. This feature makes the compound a promising candidate for further derivatization, allowing for the development of more sophisticated analogs with tailored biological activities. For instance, esterification or amidation of the carboxylic acid group could yield derivatives with enhanced metabolic stability or altered receptor binding profiles.

Recent studies have highlighted the importance of benzodiazole derivatives in addressing neurological disorders. Researchers have been investigating how structural modifications can modulate the activity of benzodiazepine receptors (GABA_A receptors) without inducing excessive sedation or tolerance. The unique structural features of 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid position it as a potential lead compound for such investigations.

The synthesis of 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid involves multi-step organic reactions that typically begin with the functionalization of a pre-formed benzodiazole ring. Key synthetic strategies may include nucleophilic substitution reactions to introduce the butyl group at the 1-position, followed by oxidation or carboxylation to install the carboxylic acid moiety at the 6-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can also be employed to achieve high regioselectivity and yield.

The pharmacological evaluation of 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid has revealed intriguing properties that warrant further exploration. Preliminary in vitro studies suggest that this compound exhibits moderate affinity for GABA_A receptors, though its selectivity compared to classical benzodiazepines remains an area of active investigation. Additionally, its interaction with other potential targets, such as serotonin receptors or ion channels, has not been fully elucidated.

In vivo studies are essential for understanding the behavioral and physiological effects of 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid. Animal models can provide insights into its anxiolytic potential, sedative effects, and potential side effects such as motor impairment or cognitive deficits. These studies will also help assess whether modifications to the core structure can enhance therapeutic efficacy while minimizing unwanted adverse effects.

The growing interest in CNS drugs has spurred innovation in drug discovery methodologies. Computational modeling and high-throughput screening techniques are being increasingly utilized to identify promising candidates like 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid. These approaches can accelerate the process of identifying optimal analogs by predicting binding affinities and pharmacokinetic properties before experimental validation.

The role of carboxylic acid-containing compounds in drug development cannot be overstated. The ability to form hydrogen bonds makes carboxylic acids valuable pharmacophores for targeting proteins and enzymes involved in various disease pathways. In the case of 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid, this feature may contribute to its interaction with CNS-related proteins, potentially leading to novel therapeutic applications.

Future research directions for 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid should focus on optimizing its pharmacological profile through structural modifications. Derivatives with different substituents at the 5-position or other positions on the benzodiazole ring could exhibit enhanced selectivity or improved pharmacokinetic properties. Additionally, exploring its potential as an intermediate in synthesizing more complex molecules could open new avenues for drug development.

The synthesis and characterization of butyl-substituted benzodiazoles like CAS No. 1368897-12-4 require rigorous adherence to chemical standards to ensure purity and consistency. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential analytical techniques for confirming molecular structure and assessing impurity profiles.

In conclusion, 1-butyl-1H-1,3-benzodiazole-6-carboxylic acid represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activity. Its butyl substitution and carboxylic acid moiety offer versatile opportunities for further derivatization and optimization. As our understanding of CNS pharmacology evolves, this derivative will likely play a significant role in developing next-generation therapeutic agents.